Cas no 1261911-51-6 (2-(3-fluoro-5-methoxycarbonylphenyl)-5-methylbenzoic Acid)

• Product Name: 2-(3-fluoro-5-methoxycarbonylphenyl)-5-methylbenzoic Acid
• CAS No: 1261911-51-6
• MF: C₁₆H₁₃FO₄
• MW: 288.270428419113
• MDL: MFCD18322155
• CID: 1219196
• PubChem ID: 53227985
• Update Time: 2025-05-22

2-(3-fluoro-5-methoxycarbonylphenyl)-5-methylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluoro-5-methoxycarbonylphenyl)-5-methylbenzoic Acid
• 3'-Fluoro-5'-(methoxycarbonyl)-4-methyl[1,1'-biphenyl]-2-carboxylic acid
• MFCD18322155
• DTXSID00691518
• 1261911-51-6
• 2-(3-Fluoro-5-methoxycarbonylphenyl)-5-methylbenzoic acid, 95%

• MDL： MFCD18322155
• Inchi： 1S/C16H13FO4/c1-9-3-4-13(14(5-9)15(18)19)10-6-11(16(20)21-2)8-12(17)7-10/h3-8H,1-2H3,(H,18,19)
• InChI Key： XQOFTBSOWNAUIK-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)OC)C=C(C=1)C1C=CC(C)=CC=1C(=O)O

Computed Properties

• Exact Mass: 288.07978705g/mol
• Monoisotopic Mass: 288.07978705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(3-fluoro-5-methoxycarbonylphenyl)-5-methylbenzoic Acid

Recent Advances in the Study of 2-(3-fluoro-5-methoxycarbonylphenyl)-5-methylbenzoic Acid (CAS: 1261911-51-6)

The compound 2-(3-fluoro-5-methoxycarbonylphenyl)-5-methylbenzoic Acid (CAS: 1261911-51-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound in drug discovery.

One of the key areas of interest is the compound's role as an intermediate in the synthesis of more complex bioactive molecules. Researchers have optimized synthetic routes to improve yield and purity, which is critical for scaling up production for preclinical and clinical studies. The presence of both fluoro and methoxycarbonyl groups in the structure enhances its reactivity and binding affinity, making it a valuable scaffold for further chemical modifications.

In a recent study published in the Journal of Medicinal Chemistry, the compound was evaluated for its inhibitory effects on specific enzymatic targets associated with inflammatory diseases. The results demonstrated significant activity, suggesting its potential as a novel anti-inflammatory agent. Further in vitro and in vivo studies are underway to validate these findings and explore its mechanism of action in greater detail.

Another noteworthy development is the application of 2-(3-fluoro-5-methoxycarbonylphenyl)-5-methylbenzoic Acid in cancer research. Preliminary data indicate that the compound exhibits selective cytotoxicity against certain cancer cell lines, with minimal effects on normal cells. This selectivity is attributed to its ability to interfere with key signaling pathways involved in cell proliferation and survival. Researchers are now investigating its potential as part of combination therapies to enhance efficacy and reduce resistance.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic and pharmacodynamic properties. Issues such as solubility, bioavailability, and metabolic stability need to be addressed to advance its development. Current efforts are focused on structural derivatization and formulation strategies to overcome these limitations.

In conclusion, 2-(3-fluoro-5-methoxycarbonylphenyl)-5-methylbenzoic Acid represents a compelling area of research with broad implications for drug discovery and development. Continued exploration of its therapeutic potential and optimization of its properties will be crucial in translating these findings into clinical applications. Future studies should also consider the compound's safety profile and potential off-target effects to ensure its viability as a therapeutic agent.